Binding Affinity Advantage vs. Ac-pYEEIE
The caffeic acid N-terminal modification on the pYEEIE peptide backbone results in a dramatic increase in binding affinity for the Src SH2 domain compared to the acetylated form, Ac-pYEEIE. This is evidenced by a direct head-to-head comparison in a competitive ELISA assay . Caffeic acid-pYEEIE exhibits an IC50 value of 42 nM for the Src SH2 domain, which is approximately 30-fold more potent than Ac-pYEEIE, which has an IC50 of 1.35 µM for the same target in a similar assay context [1]. This quantifiable difference underscores the importance of the caffeic acid moiety for high-affinity interactions [2].
| Evidence Dimension | Binding Affinity for Src SH2 domain |
|---|---|
| Target Compound Data | IC50 = 42 nM |
| Comparator Or Baseline | Ac-pYEEIE, IC50 = 1.35 µM (1350 nM) |
| Quantified Difference | ~32-fold higher affinity for Caffeic acid-pYEEIE |
| Conditions | In vitro, competitive ELISA against the Src SH2 domain |
Why This Matters
This 30-fold affinity difference is critical for experimental design; selecting Ac-pYEEIE would require 30 times more material to achieve the same level of target engagement, increasing cost, potential off-target effects, and the risk of experimental failure.
- [1] Cellmano. Ac-pYEEIE (P-2104). View Source
- [2] Park SH, Won J, Lee KH. Design and characterization of non-phosphopeptide inhibitors for Src family SH2 domains. Bioorg Med Chem Lett. 2002 Oct 7;12(19):2711-4. View Source
